Cas no 21320-93-4 (2-methyl-4-nitrobenzene-1-sulfonyl fluoride)

2-methyl-4-nitrobenzene-1-sulfonyl fluoride structure
21320-93-4 structure
Product Name:2-methyl-4-nitrobenzene-1-sulfonyl fluoride
CAS No:21320-93-4
MF:C7H6FNO4S
MW:219.190244197845
MDL:MFCD25960980
CID:288839
PubChem ID:276211
Update Time:2025-09-23

2-methyl-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylfluoride, 2-methyl-4-nitro-
    • 2-methyl-4-nitrobenzene-1-sulfonyl fluoride
    • NSC123520
    • NSC-123520
    • 2-METHYL-4-NITROBENZENE-1-SULFONYLFLUORIDE
    • DTXSID80298504
    • EN300-224257
    • 21320-93-4
    • 2-methyl-4-nitrobenzenesulfonyl fluoride
    • MDL: MFCD25960980
    • Inchi: 1S/C7H6FNO4S/c1-5-4-6(9(10)11)2-3-7(5)14(8,12)13/h2-4H,1H3
    • InChI Key: FMBXHVTUQCREBT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1C)[N+](=O)[O-])(=O)(=O)F

Computed Properties

  • Exact Mass: 219.00018
  • Monoisotopic Mass: 219.000157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.478
  • Boiling Point: 328.2°Cat760mmHg
  • Flash Point: 152.3°C
  • Refractive Index: 1.537
  • PSA: 77.28

2-methyl-4-nitrobenzene-1-sulfonyl fluoride Pricemore >>

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